Cas no 93859-41-7 (Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2-(1-methylethyl)-6-propyl-)

Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2-(1-methylethyl)-6-propyl- structure
93859-41-7 structure
Product Name:Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2-(1-methylethyl)-6-propyl-
CAS No:93859-41-7
MF:C20H28N2
MW:296.449725151062
CID:809096
PubChem ID:3022740
Update Time:2025-04-19

Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2-(1-methylethyl)-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2-(1-methylethyl)-6-propyl-
    • 4-[(4-amino-m-tolyl)methyl]-2-isopropyl-6-propylaniline
    • 93859-41-7
    • DTXSID00917381
    • 4-((4-Amino-m-tolyl)methyl)-2-isopropyl-6-propylaniline
    • EINECS 299-379-5
    • NS00064139
    • 4-[(4-Amino-3-methylphenyl)methyl]-2-(propan-2-yl)-6-propylaniline
    • Inchi: 1S/C20H28N2/c1-5-6-17-11-16(12-18(13(2)3)20(17)22)10-15-7-8-19(21)14(4)9-15/h7-9,11-13H,5-6,10,21-22H2,1-4H3
    • InChI Key: UUWZLRCYGVPTGG-UHFFFAOYSA-N
    • SMILES: NC1C(=CC(CC2C=CC(=C(C)C=2)N)=CC=1C(C)C)CCC

Computed Properties

  • Exact Mass: 296.225
  • Monoisotopic Mass: 296.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.025
  • Boiling Point: 451.7°Cat760mmHg
  • Flash Point: 272.3°C
  • Refractive Index: 1.587
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